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Compound of Interest

Compound Name: but-2-ynedinitrile

An In-depth Technical Guide to But-2-ynedinitrile

Nomenclature and Identification

But-2-ynedinitrile is a highly reactive chemical compound composed of carbon and nitrogen.
[1] Its linear molecular structure, N=C-C=C-C=N, features a sequence of alternating triple and
single covalent bonds.[1][2] This structure can be conceptualized as an acetylene molecule
where cyanide groups have replaced both hydrogen atoms.[1][3]

IUPAC Name: But-2-ynedinitrile[1][4]
Synonyms:

o Dicyanoacetylene[1][4][5]

Carbon Subnitride[1][3]

Acetylenedicarbonitrile[4][5]

Butynedinitrile

1,2-Dicyanoacetylene[4][5][6]

Physicochemical Properties

But-2-ynedinitrile is a colorless, volatile liquid at room temperature with a strong odor.[1] Its
high positive standard enthalpy of formation indicates it is an endothermic compound, capable
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of releasing significant energy upon decomposition.[1][3] This property contributes to its
explosive nature.[1] A summary of its key quantitative properties is presented below.

Property Value

Chemical Formula CaN:2

Molar Mass 76.06 g-mol—1

CAS Number 1071-98-3

Appearance Colorless volatile liquid
Density 0.907 g/cm?3

Melting Point 20.5 °C (68.9 °F; 293.6 K)
Boiling Point 76.5 °C (169.7 °F; 349.6 K)
Standard Enthalpy of Formation (AfHO ) +500.4 kJ/mol

(Data sourced from[1][3][4])

Synthesis Protocols

The synthesis of but-2-ynedinitrile is challenging and typically reserved for laboratory settings
with specialized equipment due to the hazardous nature of the compound and its precursors.

Experimental Protocol 1: Synthesis from Graphite

This industrial method involves the reaction of nitrogen gas with graphite at extremely high
temperatures.

Objective: To synthesize but-2-ynedinitrile via direct combination of elements.

Materials: High-purity graphite, dry nitrogen gas.

Apparatus: High-temperature furnace or graphite-resistance furnace capable of reaching
3000 K, gas flow controllers.

Methodology:
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[e]

A sample of graphite is placed within the furnace.
o Dry nitrogen gas is passed over the graphite sample.

o The furnace temperature is elevated to between 2,673 and 3,000 K (2,400 and 2,727 °C).
[1]

o The effluent gas containing but-2-ynedinitrile is passed through a cold trap (e.qg., liquid
nitrogen) to collect the product.

o Purification is typically achieved through vacuum sublimation.[7]

Nitrogen Gas (N2)

Pass over /Heated in

High-Temperature Furnace
(2673-3000 K)

But-2-ynedinitrile (CaN2)

Click to download full resolution via product page

Caption: High-temperature synthesis of but-2-ynedinitrile from nitrogen and graphite.

Experimental Protocol 2: Dehydration of Acetylene
Dicarboxyamide

This laboratory-scale synthesis involves the dehydration of an amide precursor.
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o Objective: To synthesize but-2-ynedinitrile via chemical dehydration.

o Materials: Acetylene dicarboxyamide, phosphorus pentoxide (P20s).

o Apparatus: Round-bottom flask, heating mantle, condenser, collection flask, vacuum source.
o Methodology:

o Acetylene dicarboxyamide is mixed with a powerful dehydrating agent, such as
phosphorus pentoxide (P20s), in a reaction flask.[3]

[e]

The mixture is gently heated under vacuum.

o

The resulting but-2-ynedinitrile vaporizes under these conditions.

[¢]

The vapor is passed through a condenser and collected in a cooled flask.

[¢]

This method has a reported maximum yield of 40%.

Chemical Reactivity and Applications

The core of but-2-ynedinitrile's utility in organic synthesis lies in its electronic structure. The
two terminal cyanide groups are strongly electron-withdrawing, which makes the central alkyne
bond highly electron-deficient.[3] This characteristic renders it a potent electrophile and an
exceptionally reactive dienophile for cycloaddition reactions.[1][3]

Diels-Alder Reactions

But-2-ynedinitrile is a powerful dienophile, readily participating in [4+2] cycloaddition reactions
with a wide range of dienes.[1] Its high reactivity allows it to react even with typically unreactive
partners, including aromatic compounds. For instance, it adds to 1,2,4,5-tetramethylbenzene
(durene) to form a substituted bicyclooctatriene, a reaction achievable by only the most potent
dienophiles.[1] This makes it an invaluable reagent for synthesizing complex, polycyclic, and
nitrogen-containing molecules.[3]
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Caption: Generalized workflow for the Diels-Alder reaction using but-2-ynedinitrile.

Other Applications

Astrochemistry: Solid-phase but-2-ynedinitrile has been identified in the atmosphere of
Titan, Saturn's largest moon, via infrared spectroscopy, highlighting its formation and stability
in unique chemical environments.[3]

High-Energy Materials: When burned in pure oxygen, but-2-ynedinitrile produces a bright
blue-white flame with a temperature of 5,260 K (4,990 °C), one of the hottest known flames
from a chemical reaction.[1][3] This extreme energy release makes it a subject of interest in
the study of high-energy materials.

Materials and Coordination Chemistry: The high reactivity of but-2-ynedinitrile extends to
polymerization, often occurring at room temperature to form a dark solid.[1] This property is
explored in the development of novel polymers and coordination compounds.[3]

Safety and Handling
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But-2-ynedinitrile is an extremely hazardous substance that requires specialized handling
procedures.

» Explosion Hazard: Due to its high endothermic heat of formation, the pure compound and its
concentrated solutions are explosive and can decompose violently into carbon powder and
nitrogen gas.[1]

o Flammability: The compound is extremely flammable.

» Toxicity: It is considered highly toxic, and its high vapor pressure at room temperature
presents a significant inhalation hazard.

o Storage: To prevent polymerization and potential decomposition, but-2-ynedinitrile must be
stored at very low temperatures, such as in dry ice (-78 °C) or liquid nitrogen, and kept away
from light and oxygen. Diluted solutions are significantly more stable for handling and
storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094463#but-2-ynedinitrile-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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